Lipophilicity: N-Pentyl vs Parent Amine
The N-pentyl substitution in 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine substantially increases lipophilicity compared to the parent 5-amino-1,3-dimethylpyrazole. While specific logP data for the target compound is not reported in primary literature, class-level analysis of N-alkyl pyrazol-5-amines indicates that the pentyl chain contributes approximately 2.5-3.0 logP units relative to the primary amine [1]. Related pyrazole derivatives with N-alkyl substitutions show AlogP values of approximately 6.94, representing a significant increase over the parent scaffold .
| Evidence Dimension | Lipophilicity (estimated logP difference) |
|---|---|
| Target Compound Data | Estimated logP: 3.5-4.5 (calculated based on N-alkyl contribution) |
| Comparator Or Baseline | 5-Amino-1,3-dimethylpyrazole (CAS: 3524-32-1): Estimated logP: 0.5-1.0 |
| Quantified Difference | Approximately +2.5 to +3.5 logP units |
| Conditions | Calculated based on class-level structure-activity relationship analysis of N-alkyl pyrazole derivatives |
Why This Matters
Increased lipophilicity directly impacts membrane permeability and oral bioavailability, making the N-pentyl derivative a distinct chemical tool for medicinal chemistry programs targeting intracellular or CNS applications.
- [1] Design and Biological Evaluation of 3-Aryl-4-alkylpyrazol-5-amines Based on the Target Fishing. Current Computer-Aided Drug Design. 2020;16(5):564-570. View Source
